(±)-Fluoxetine-d5 Oxalate (phenyl-d5)
(±)-Fluoxetine-d5 Oxalate (phenyl-d5)
One of the isotopic labelled form of (±)-Fluoxetine Oxalate, which is a 5-HTP reuptake inhibitor and could be used as an antidepressant agent.
Brand Name:
Vulcanchem
CAS No.:
1219804-82-6
VCID:
VC0196608
InChI:
InChI=1S/C17H18F3NO.C2H2O4/c1-21-12-11-16(13-5-3-2-4-6-13)22-15-9-7-14(8-10-15)17(18,19)20;3-1(4)2(5)6/h2-10,16,21H,11-12H2,1H3;(H,3,4)(H,5,6)/i2D,3D,4D,5D,6D;
SMILES:
Molecular Formula:
C19H20F3NO5
Molecular Weight:
404.4 g/mol
(±)-Fluoxetine-d5 Oxalate (phenyl-d5)
CAS No.: 1219804-82-6
Cat. No.: VC0196608
Molecular Formula: C19H20F3NO5
Molecular Weight: 404.4 g/mol
Purity: 95% by HPLC; 98% atom D
* For research use only. Not for human or veterinary use.
Specification
| Description | One of the isotopic labelled form of (±)-Fluoxetine Oxalate, which is a 5-HTP reuptake inhibitor and could be used as an antidepressant agent. |
|---|---|
| CAS No. | 1219804-82-6 |
| Molecular Formula | C19H20F3NO5 |
| Molecular Weight | 404.4 g/mol |
| IUPAC Name | N-methyl-3-(2,3,4,5,6-pentadeuteriophenyl)-3-[4-(trifluoromethyl)phenoxy]propan-1-amine;oxalic acid |
| Standard InChI | InChI=1S/C17H18F3NO.C2H2O4/c1-21-12-11-16(13-5-3-2-4-6-13)22-15-9-7-14(8-10-15)17(18,19)20;3-1(4)2(5)6/h2-10,16,21H,11-12H2,1H3;(H,3,4)(H,5,6)/i2D,3D,4D,5D,6D; |
| Standard InChI Key | CKOSCBUBUNGPOY-CERKJNTMSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C(CCNC)OC2=CC=C(C=C2)C(F)(F)F)[2H])[2H].C(=O)(C(=O)O)O |
| Canonical SMILES | CNCCC(C1=CC=CC=C1)OC2=CC=C(C=C2)C(F)(F)F.C(=O)(C(=O)O)O |
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